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Compound of Interest

Compound Name: Antimony-124

Cat. No.: B086526 Get Quote

For Immediate Implementation: This document provides crucial safety protocols and logistical

plans for the handling and disposal of Antimony-124 (¹²⁴Sb), a radioactive isotope requiring

stringent safety measures. Adherence to these procedures is mandatory for all laboratory

personnel, including researchers, scientists, and drug development professionals, to ensure a

safe and compliant working environment.

Antimony-124 is a potent gamma and beta emitter, necessitating a robust safety framework to

minimize exposure and prevent contamination. This guide outlines the essential personal

protective equipment (PPE), step-by-step handling procedures, and a detailed waste disposal

plan.

Essential Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for all personnel handling Antimony-124. The

selection of specific items should be based on a risk assessment of the planned procedures.

1. Body Protection:

Laboratory Coat: A standard lab coat is the minimum requirement for low-activity work.

Coveralls: For higher activity levels or procedures with a risk of splashing, disposable

coveralls made of a material like Tyvek® are recommended.

2. Hand Protection:
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Double Gloving: Always wear two pairs of disposable gloves. The outer pair should be

removed and disposed of as radioactive waste immediately upon leaving the designated

work area or in case of suspected contamination.

Glove Material: Nitrile or neoprene gloves are suitable for handling Antimony-124.

3. Eye and Face Protection:

Safety Glasses with Side Shields: Must be worn at all times in the laboratory.

Face Shield: A full-face shield is required when there is a risk of splashes or when handling

larger quantities of radioactive material.

4. Respiratory Protection:

Fume Hood: All work with open sources of Antimony-124 must be conducted in a certified

fume hood to prevent inhalation of airborne particles.

Respirator: In situations where engineering controls are not sufficient to maintain exposure

below permissible limits, a NIOSH-approved respirator with the appropriate cartridges for

radioactive particulates should be used.

Quantitative Radiological Data for Antimony-124
For quick reference, the following table summarizes the key radiological properties of

Antimony-124. This data is essential for dose calculations, shielding design, and waste

management planning.
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Property Value

Half-life 60.20 days

Decay Mode Beta minus (β⁻)

Major Beta Energies 0.602 MeV, 2.37 MeV

Major Gamma Energies 0.603 MeV, 1.691 MeV

Specific Gamma-Ray Constant 1.06671 Rem/hr at 1 meter per Curie

Decay Product Tellurium-124 (¹²⁴Te) (Stable)

Procedural Guidance for Handling Antimony-124
A systematic approach is critical to safely handling Antimony-124. The following step-by-step

protocol must be followed for all experimental work.

1. Preparation and Pre-Work Survey:

Designate a specific work area for handling Antimony-124. Clearly label the area with
radiation warning signs.
Cover work surfaces with absorbent, plastic-backed paper to contain any potential spills.
Assemble all necessary equipment and reagents before introducing the radioactive material.
Perform a background radiation survey of the work area using a calibrated survey meter.

2. Handling the Radioactive Material:

Wear the appropriate PPE as outlined above.
Use forceps, tongs, or other remote handling tools to maximize the distance from the
radioactive source.
When not in use, store the Antimony-124 source in a lead-shielded container.
Clearly label all containers with the isotope, activity, and date.

3. Post-Work Procedures and Monitoring:

Upon completion of work, secure the Antimony-124 source in its shielded container.
Perform a survey of the work area, equipment, and yourself for any contamination.
If contamination is found, follow the established decontamination procedures.
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Remove and dispose of the outer pair of gloves in the designated radioactive waste
container before leaving the work area.
Wash hands thoroughly after removing all PPE.

Disposal Plan for Antimony-124 Waste
Proper disposal of radioactive waste is crucial to protect both human health and the

environment. All waste generated from work with Antimony-124 must be handled according to

the following plan.

1. Waste Segregation:

Segregate radioactive waste from non-radioactive waste at the point of generation.
Separate waste into solid and liquid forms.
Further segregate waste based on its half-life for decay-in-storage protocols.

2. Solid Waste Disposal:

Place all contaminated solid waste (e.g., gloves, absorbent paper, plasticware) in a
designated, clearly labeled, and shielded radioactive waste container.
Do not overfill waste containers.

3. Liquid Waste Disposal:

Collect all liquid waste containing Antimony-124 in a designated, shatter-resistant container.
Do not mix radioactive liquid waste with other chemical waste unless specifically instructed
to do so by the Radiation Safety Officer.
Maintain a log of the activity and volume of liquid waste.

4. Decay-in-Storage:

Due to its relatively short half-life of 60.20 days, waste containing Antimony-124 is a
candidate for decay-in-storage.
Store the waste in a secure, shielded location for a minimum of 10 half-lives (approximately
602 days).
After the decay period, the waste must be surveyed with a calibrated radiation detector to
ensure that its radioactivity is indistinguishable from background radiation before being
disposed of as non-radioactive waste. All radiation labels must be defaced or removed.
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Experimental Workflow and Safety Logic
To visualize the procedural flow and the integral safety checks, the following diagram outlines

the logical relationship between the key steps in handling Antimony-124.

Preparation Handling

Post-Procedure

Waste Disposal
1. Designate & Label Work Area 2. Don Appropriate PPE 3. Pre-Work Survey 4. Handle ¹²⁴Sb in Fume Hood 5. Use Shielding & Remote Tools 6. Secure Source When Not in Use 7. Post-Work Survey

8. Decontaminate if Necessary 9. Dispose of Outer Gloves 10. Wash Hands 11. Segregate Waste 12. Decay-in-Storage (10 half-lives) 13. Survey Waste Post-Decay 14. Dispose as Normal Waste
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Antimony-124]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086526#personal-protective-equipment-for-handling-
antimony-124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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